Cas no 119765-97-8 (1-Cyclohexene-1-carboxylicacid, 4-(1-methyl-3-oxobutyl)- (9CI))

• Product Name: 1-Cyclohexene-1-carboxylicacid, 4-(1-methyl-3-oxobutyl)- (9CI)
• CAS No: 119765-97-8
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 222564
• PubChem ID: 14192386
• Update Time: 2025-04-19

1-Cyclohexene-1-carboxylicacid, 4-(1-methyl-3-oxobutyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylicacid, 4-(1-methyl-3-oxobutyl)- (9CI)
• Libanoticacid
• 4-(4-oxopentan-2-yl)cyclohexene-1-carboxylic acid
• 119765-97-8
• DTXSID20557182
• 4-(4-Oxopentan-2-yl)cyclohex-1-ene-1-carboxylic acid

• Inchi： 1S/C12H18O3/c1-8(7-9(2)13)10-3-5-11(6-4-10)12(14)15/h5,8,10H,3-4,6-7H2,1-2H3,(H,14,15)
• InChI Key： XZILMTFQXIMXQT-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)C1CC=C(C(=O)O)CC1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines